5,6-Dimethoxy-1-indanone

Description

5,6-Dimethoxy-1-indanone is a chemical compound with the molecular formula $C_{11}H_{12}O_3$ and a molecular weight of 192.2112 g/mol . It is also known by other names, including 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-; 1-Indanone, 5,6-dimethoxy-; and 5,6-Dimethoxy-indan-1-one . It appears as a white to light yellow crystal powder . 5,6-Dimethoxy-1-indanone has a melting point between 118°C and 120°C . It can be crystallized from methanol and then sublimed in a vacuum for purification .

This compound has several uses in chemical synthesis. For example, 5,6-Dimethoxy-1-indanone can be an intermediate in the preparation of Donepezil, a medication used to treat dementia . It was also used in the synthesis of 2,3-dimethoxy-11H-indeno[1,2-b]quinoline-6,10-dicarboxylic acid .

A similar chemical compound is 5,6-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one, which has the molecular formula $C_{12}H_{14}O_3$ and a molecular weight of 206.24 g/mol .

• CAS No.: 2107-69-9
• Product Name: 5,6-Dimethoxy-1-indanone
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 5,6-dimethoxy-2,3-dihydroinden-1-one
• Standard InChI: InChI=1S/C11H12O3/c1-13-10-5-7-3-4-9(12)8(7)6-11(10)14-2/h5-6H,3-4H2,1-2H3
• Standard InChIKey: IHMQOBPGHZFGLC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)CCC2=O)OC
• Canonical SMILES: COC1=C(C=C2C(=C1)CCC2=O)OC
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 2,3-Dihydro-5,6-dimethoxy-1H-inden-1-one; 2,3-Dihydro-5,6-dimethoxy-1H-inden-1-one; 5,6-Dimethoxy-2,3-dihydro-1H-inden-1-one
• PubChem Compound: 75018
• Last Modified: Aug 15 2023